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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Decylamine, a primary alkylamine, serves as a versatile chemical intermediate in various

industrial and research applications, including the synthesis of pharmaceuticals and

agrochemicals.[1][2] Its molecular structure, characterized by a ten-carbon aliphatic chain and

a terminal amine group, dictates its physicochemical properties, which are crucial for its

application in chemical synthesis and drug development.[2] This guide provides a detailed

overview of the molecular weight and density of decylamine, complete with experimental

protocols for their determination.

Core Physicochemical Properties of Decylamine
The molecular weight and density are fundamental properties that are essential for the

accurate handling, formulation, and application of decylamine in a laboratory or industrial

setting.

Table 1: Quantitative Data for Decylamine
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Property Value Source(s)

Molecular Formula C₁₀H₂₃N [3][4][5][6]

Molecular Weight 157.30 g/mol [1][7][8]

157.2963 g/mol [4]

157.3090 g/mol [3]

Density 0.787 g/mL at 25 °C [1]

0.7890 g/cm³ [3]

0.797 g/cm³ [9]

0.73 g/cm³ [6][8]

Appearance Colorless to pale yellow liquid [3][8]

Odor Amine-like [3][8]

Boiling Point 216-218 °C [1]

Melting Point 12-14 °C [1]

Experimental Protocols
Accurate determination of the molecular weight and density of chemical compounds like

decylamine is paramount for research and quality control. The following sections detail the

standard methodologies for these measurements.

Determination of Molecular Weight by Mass
Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. For a primary amine like decylamine, this method provides a precise

determination of its molecular weight.

Principle: The sample is ionized, and the resulting ions are accelerated and deflected by a

magnetic field. The degree of deflection is dependent on the mass-to-charge ratio of the ions.

The molecular ion peak in the mass spectrum corresponds to the molecular weight of the
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compound. For amines, the "Nitrogen Rule" is a useful principle, which states that a molecule

with an odd number of nitrogen atoms will have an odd nominal molecular weight.[10]

Instrumentation:

Gas Chromatograph-Mass Spectrometer (GC-MS)

Ionization Source (e.g., Electron Impact - EI, Chemical Ionization - CI)

Mass Analyzer (e.g., Quadrupole, Time-of-Flight - TOF)

Detector

Procedure:

Sample Preparation: A dilute solution of decylamine in a volatile organic solvent (e.g.,

methanol or dichloromethane) is prepared.

Injection: A small volume of the prepared sample is injected into the GC, where it is

vaporized and separated from the solvent.

Ionization: The decylamine molecules enter the ion source of the mass spectrometer. In EI

mode, they are bombarded with a high-energy electron beam, leading to the formation of a

molecular ion (M⁺) and various fragment ions. The molecular ion of a long-chain primary

amine may not always be readily detectable.[11]

Mass Analysis: The ions are accelerated into the mass analyzer, which separates them

based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The peak with the highest m/z value that corresponds to the intact

molecule is identified as the molecular ion peak. For decylamine, this would be observed at

approximately m/z 157.
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Determination of Density by Pycnometry (ASTM D891 -
Method B)
The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

precisely known volume.[3][8][12] This method is considered highly accurate and is often the

preferred method in case of disputes.[4][6][9]

Principle: The density is calculated from the mass of the liquid that completely fills the

pycnometer of a known volume at a specific temperature. The method involves weighing the

empty pycnometer, the pycnometer filled with a reference liquid (typically distilled water), and

the pycnometer filled with the sample liquid.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to at least 0.1 mg)

Constant temperature bath

Thermometer

Procedure:

Cleaning and Calibration: The pycnometer is thoroughly cleaned with a suitable solvent and

dried completely. Its empty mass (m₀) is accurately measured.

Reference Liquid Measurement: The pycnometer is filled with distilled water, ensuring no air

bubbles are present, and placed in a constant temperature bath until it reaches thermal

equilibrium (e.g., 25 °C). The mass of the pycnometer filled with water (m₁) is then

measured.

Sample Measurement: The pycnometer is emptied, dried, and then filled with decylamine.

The same procedure of thermal equilibration is followed, and the mass of the pycnometer

filled with decylamine (m₂) is recorded.

Calculation:
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The mass of the water is calculated as: m_water = m₁ - m₀

The volume of the pycnometer at the test temperature is calculated using the known

density of water (ρ_water) at that temperature: V = m_water / ρ_water

The mass of the decylamine sample is calculated as: m_decylamine = m₂ - m₀

The density of decylamine (ρ_decylamine) is then calculated as: ρ_decylamine =

m_decylamine / V

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure for determining

the density of decylamine using a pycnometer.
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Sample Measurement

Calculation
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Caption: Workflow for Density Determination of Decylamine via Pycnometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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